Cas no 698-72-6 (2,4-dichloro-6-ethyl-1,3,5-triazine)

• Product Name: 2,4-dichloro-6-ethyl-1,3,5-triazine
• CAS No: 698-72-6
• MF: C₅H₅Cl₂N₃
• MW: 178.019298315048
• MDL: MFCD15203623
• CID: 518470
• PubChem ID: 12776
• Update Time: 2025-06-11

2,4-dichloro-6-ethyl-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4-dichloro-6-ethyl-
• 2,4-Dichloro-6-ethyl-1,3,5-triazine
• 2,4-dichloro-6-ethyl-s-triazine
• 2-ethyl-4,6-dichlorotriazine
• 4,6-dichloro-2-ethyl-[1,3,5]triazine
• 4,6-dichloro-2-ethyl-1,3,5-triazine
• AC1L20C4
• Aethyl-dichlor-[1,3,5]triazin
• AG-G-72643
• CTK5D1479
• NSC46519
• NSC-46519
• SCHEMBL1317017
• BS-51097
• 698-72-6
• E79885
• A918035
• MFCD15203623
• DTXSID30274515
• NSC 46519
• SB73277
• SY086583
• 2,4-Dichloro-6-ethyl-1,3,5,-triazine
• Z1201628137
• ADVXAMGGIRUOKU-UHFFFAOYSA-N
• AKOS006333574
• EN300-4254288
• 2,4-dichloro-6-ethyl-1,3,5-triazine

• MDL： MFCD15203623
• Inchi： 1S/C5H5Cl2N3/c1-2-3-8-4(6)10-5(7)9-3/h2H2,1H3
• InChI Key： ADVXAMGGIRUOKU-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(CC)N=1)Cl

Computed Properties

• Exact Mass: 176.98625
• Monoisotopic Mass: 176.986053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 2.7

Experimental Properties

• Density: 1.414
• Boiling Point: 346.3°C at 760 mmHg
• Flash Point: 194.1°C
• Refractive Index: 1.546
• PSA: 38.67
• LogP: 1.74080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Halo-S-triazines

Additional information on 2,4-dichloro-6-ethyl-1,3,5-triazine

Introduction to 2,4-Dichloro-6-Ethyl-1,3,5-Triazine (CAS No. 698-72-6)

2,4-Dichloro-6-ethyl-1,3,5-triazine (CAS No. 698-72-6) is a versatile compound with significant applications in various fields, particularly in the development of agrochemicals and pharmaceuticals. This triazine derivative is characterized by its unique chemical structure and properties, which make it an essential building block in the synthesis of a wide range of compounds. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements related to 2,4-dichloro-6-ethyl-1,3,5-triazine.

Chemical Properties

2,4-Dichloro-6-ethyl-1,3,5-triazine is a white crystalline solid with a molecular formula of C₆H₈Cl₂N₃. It has a molecular weight of 199.09 g/mol and a melting point of approximately 78°C. The compound is insoluble in water but soluble in organic solvents such as ethanol and acetone. Its chemical structure consists of a triazine ring with two chlorine atoms at the 2 and 4 positions and an ethyl group at the 6 position. This arrangement confers specific reactivity and stability to the molecule, making it suitable for various synthetic transformations.

Synthesis Methods

The synthesis of 2,4-dichloro-6-ethyl-1,3,5-triazine can be achieved through several methods. One common approach involves the reaction of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) with ethylamine. This reaction typically proceeds under controlled conditions to ensure high yields and purity. Another method involves the condensation of urea with ethylamine followed by chlorination to form the desired triazine derivative. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes that minimize waste and reduce energy consumption.

Applications in Agrochemicals

2,4-Dichloro-6-ethyl-1,3,5-triazine is widely used in the formulation of herbicides due to its effective weed control properties. It serves as an intermediate in the synthesis of several commercial herbicides that target broadleaf weeds and grasses. The compound's ability to inhibit photosynthesis in plants makes it a valuable component in crop protection formulations. Recent studies have focused on optimizing the application rates and timing to enhance efficacy while minimizing environmental impact.

Pharmaceutical Applications

Beyond its use in agrochemicals, 2,4-dichloro-6-ethyl-1,3,5-triazine has shown promise in pharmaceutical research. Its triazine core can be modified to create bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their antiviral and anticancer properties. Research has demonstrated that certain triazine derivatives can inhibit viral replication and induce apoptosis in cancer cells. These findings highlight the potential of 2,4-dichloro-6-ethyl-1,3,5-triazine-based compounds as leads for drug discovery.

Recent Research Advancements

The ongoing research on 2,4-dichloro-6-ethyl-1,3,5-triazine has led to several significant advancements. In the field of materials science, triazine-based polymers have been developed for their unique optical and electronic properties. These polymers show promise in applications such as organic photovoltaics and light-emitting diodes (LEDs). Additionally, studies have explored the use of triazine derivatives as catalysts in various chemical reactions, demonstrating their potential to improve reaction efficiency and selectivity.

In the realm of environmental science, researchers have investigated the biodegradability and environmental fate of triazine compounds like 2,4-dichloro-6-ethyl-1,3,5-triazine. Understanding these aspects is crucial for assessing the long-term impact of these chemicals on ecosystems and human health. Recent findings suggest that certain microbial communities can effectively degrade triazine compounds under specific conditions.

Safety Considerations

Safety is a paramount concern when handling any chemical compound. While 2,4-dichloro-6-ethyl-1,3,5-triazine is not classified as a hazardous material under current regulations (excluding any prohibited or controlled substances), proper handling procedures should be followed to ensure workplace safety. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling to prevent skin contact and inhalation. Additionally, storage should be in a cool, dry place away from incompatible materials.

In conclusion, 2,4-dichloro-6-ethyl-1,3,5-triazine (CAS No. 698-72-6) is a versatile compound with diverse applications in agrochemicals and pharmaceuticals. Its unique chemical structure and properties make it an important building block for synthesizing various bioactive molecules and materials. Ongoing research continues to uncover new possibilities for its use across multiple fields.